8-[2-(2,4-dimethylphenoxy)propanoyl]-1,4-dioxa-8-azaspiro[4.5]decane

• IUPAC Name: 2-(2,4-dimethylphenoxy)-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)propan-1-one
• InChI: InChI=1S/C18H25NO4/c1-13-4-5-16(14(2)12-13)23-15(3)17(20)19-8-6-18(7-9-19)21-10-11-22-18/h4-5,12,15H,6-11H2,1-3H3
• InChI Key: PWQFJQMBRXCGAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(C)C(=O)N2CCC3(CC2)OCCO3)C
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol

Description

8-[2-(2,4-dimethylphenoxy)propanoyl]-1,4-dioxa-8-azaspiro[4.5]decane, also known as CP-47,497, is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. This compound has been shown to have a strong affinity for the cannabinoid receptors in the brain and has been linked to a range of biochemical and physiological effects.

Mechanism of Action

8-[2-(2,4-dimethylphenoxy)propanoyl]-1,4-dioxa-8-azaspiro[4.5]decane works by binding to the CB1 receptor in the brain, which is responsible for regulating a range of physiological processes, including pain perception, appetite, and mood. When this compound binds to this receptor, it triggers a cascade of signaling events that can lead to the release of neurotransmitters and other signaling molecules, leading to the observed effects on the central nervous system.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, including pain relief, anti-inflammatory activity, and appetite stimulation. This compound has also been shown to have anxiolytic and antidepressant effects, suggesting that it may have potential as a treatment for mood disorders.

Advantages and Limitations for Lab Experiments

8-[2-(2,4-dimethylphenoxy)propanoyl]-1,4-dioxa-8-azaspiro[4.5]decane has several advantages for use in lab experiments, including its high potency and selectivity for the CB1 receptor. However, this compound can be difficult to synthesize and purify, and its effects can be difficult to study in vivo due to its rapid metabolism and clearance from the body.

Future Directions

There are several potential future directions for research on 8-[2-(2,4-dimethylphenoxy)propanoyl]-1,4-dioxa-8-azaspiro[4.5]decane, including further studies on its therapeutic potential as a pain reliever and anti-inflammatory agent. Additionally, research could focus on developing more selective CB1 receptor agonists that have fewer off-target effects and are easier to synthesize and purify. Finally, research could focus on elucidating the molecular mechanisms underlying the observed effects of this compound on the central nervous system, which could lead to the development of new treatments for a range of neurological and psychiatric disorders.

Scientific Research Applications

8-[2-(2,4-dimethylphenoxy)propanoyl]-1,4-dioxa-8-azaspiro[4.5]decane has been the subject of extensive research in the field of cannabinoid pharmacology. Studies have shown that this compound can activate the CB1 receptor in the brain, leading to a range of effects on the central nervous system. This compound has also been investigated for its potential therapeutic applications, including its use as a pain reliever and anti-inflammatory agent.